2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

• IUPAC Name: 2-[4-(4-fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C12H10FNO2S/c1-7-14-12(10(17-7)6-11(15)16)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3,(H,15,16)
• InChI Key: PMGFDKAVVGHWKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)CC(=O)O)C2=CC=C(C=C2)F
• Molecular Formula: C12H10FNO2S
• DSSTOX Substance ID: DTXSID50368369
• Molecular Weight: 251.28 g/mol
• CAS RN: 568543-71-5

Description

2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, also known as FMTA, is a synthetic compound with a wide range of applications in scientific research. It is a thiol-containing compound with a carboxylic acid group, which makes it an important building block for many synthetic processes. FMTA is a versatile compound, and it can be used in a variety of ways, such as in the synthesis of other compounds, as a reagent in chemical reactions, and as a biological probe for studying biochemical and physiological processes.

Scientific Research Applications

Synthesis and Characterization

A practical synthesis method for related fluorinated compounds, such as 2-Fluoro-4-bromobiphenyl, was developed, highlighting the challenges and solutions in the synthesis of complex fluorinated compounds, which could be relevant to the synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid (Qiu et al., 2009).

Analytical Methods

The development and application of various analytical methods to determine the antioxidant activity of compounds, including assays based on the transfer of hydrogen atoms and electrons, could be relevant for assessing the properties of this compound (Munteanu & Apetrei, 2021).

Potential Applications in Environmental and Industrial Processes

Research into the use of peracetic acid for wastewater disinfection highlights the interest in and potential applications of acetic acid derivatives in environmental management. Although peracetic acid differs from the compound of interest, the methodologies and effects studied could offer insights into the environmental applications of this compound (Kitis, 2004).

Safety and Hazards

Safety and hazards information for a compound can include its toxicity, flammability, and potential health effects. For example, 4-Fluorophenylacetic acid is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that many indole derivatives, which share a similar structure with this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets through various mechanisms, often resulting in changes in cellular processes . For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . For example, some indole derivatives have been found to have antiviral activity, suggesting that they may interfere with viral replication pathways .

Pharmacokinetics

The compound’s solubility and volatility are important factors that can impact its bioavailability .

Result of Action

Given the broad range of biological activities associated with indole derivatives, it is likely that this compound could have diverse effects at the molecular and cellular levels .